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Compound of Interest

Compound Name: 4-Bromophenyl acetate

Cat. No.: B118264

An In-depth Technical Guide to 4-Bromophenyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromophenyl acetate is an organic compound with the chemical formula CsH7BrOx2. It
belongs to the class of phenyl acetates and is a brominated derivative of phenol acetate. This
technical guide provides a comprehensive overview of the physical and chemical properties,
synthesis, spectral analysis, and potential applications of 4-Bromophenyl acetate, with a
focus on its relevance to researchers and professionals in the field of drug development and
chemical synthesis.

Chemical and Physical Properties

4-Bromophenyl acetate is a clear, colorless liquid at room temperature. A summary of its key
physical and chemical properties is presented in the table below for easy reference and
comparison.
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Property Value Reference
Molecular Formula CsH7BrO:z [1]
Molecular Weight 215.04 g/mol [1][2]

CAS Number 1927-95-3 [11[2]
Melting Point 21.5°C [1]

Boiling Point 251 °C [1]

Density 1.501 g/cm3 [1]
Refractive Index 1.544 [1]

Flash Point 106 °C [1]

Vapor Pressure 0.0211 mmHg at 25°C [1]

Synthesis of 4-Bromophenyl Acetate

A common method for the synthesis of 4-Bromophenyl acetate involves the esterification of 4-
bromophenol with acetyl chloride in the presence of a catalyst.

Experimental Protocol: Synthesis via Acetylation of 4-
Bromophenol

Materials:

4-bromophenol (98 g, 0.57 mol)[2]

Acetyl chloride (49.2 g, 0.629 mol)[2]

Anhydrous aluminum chloride (84 g, 0.486 mol)[2]

Methylene chloride (1200 mL)[2]

Ice water[2]

Ethyl acetate[2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Brine[2]

¢ Anhydrous sodium sulfate[2]

« Silica gel for column chromatography|2]
Procedure:

e Suspend anhydrous aluminum chloride in methylene chloride in a suitable reaction vessel
and cool the mixture on an ice bath.[2]

e While stirring, add acetyl chloride to the cooled suspension.[2]

e Continue stirring the mixture for 20 minutes on the ice bath.[2]

e Add 4-bromophenol to the reaction mixture.[2]

» Remove the ice bath and stir the reaction mixture at room temperature for 1 hour.[2]
e Quench the reaction by adding ice water.[2]

o Perform an extraction with ethyl acetate.[2]

e Wash the organic layer with brine.[2]

e Dry the organic layer over anhydrous sodium sulfate.[2]

« Distill off the solvent under reduced pressure.[2]

» Purify the resulting residue by silica gel column chromatography to obtain 4-Bromophenyl
acetate.[2]

The reported yield for this procedure is 85%.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

romophenol +
ce! oride
L > . Quenching with Extraction with Washing with Drying over Silica Gel '
JE— ’kReacnon at0°Cto RT]—»( oo Water iyl Acetate | Brine Nas04 Solvent Evaporation Chromatography 4-Bromophenyl Acetate
|

Anhydrous AICI3
in Methylene Chioride

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromophenyl acetate.

Spectral Data
'H NMR Spectroscopy

The *H NMR spectrum of 4-Bromophenyl acetate provides characteristic signals for the
aromatic and acetyl protons.

Chemical Shift

Multiplicity Integration Assignment Reference
(ppm)

Aromatic protons
7.48 Doublet 2H [2]
(ortho to Br)

Aromatic protons
6.98 Doublet 2H [2]
(ortho to OAC)

) Acetyl (CH3)
2.28 Singlet 3H [2]
protons

3C NMR Spectroscopy, Mass Spectrometry, and IR
Spectroscopy

Detailed experimental data with peak assignments for 13C NMR, a full fragmentation pattern for
mass spectrometry, and a comprehensive analysis of the IR spectrum for 4-Bromophenyl
acetate are not consistently available in the reviewed literature. Researchers should perform
these analyses on their synthesized or acquired samples to confirm identity and purity.
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Solubility

While comprehensive solubility data is not widely published, based on its chemical structure, 4-
Bromophenyl acetate is expected to be soluble in common organic solvents such as ethanol,
methanol, acetone, and dimethyl sulfoxide (DMSO). It is likely to have low solubility in water.

Applications in Research and Drug Development

4-Bromophenyl acetate serves as a versatile intermediate in organic synthesis. Its phenyl ring
and ester functional group provide reactive sites for further chemical modifications, making it a
valuable building block for more complex molecules.

While the direct biological activity of 4-Bromophenyl acetate is not extensively documented,
the structurally related compound, 4-bromophenylacetic acid, has been identified as a
phosphatase inhibitor and shows inhibitory effects on microbial infections.[3] Derivatives of
brominated phenyl compounds are also being investigated for various therapeutic applications,
including as carbonic anhydrase inhibitors.[4]

Due to the limited specific data on the biological activity and signaling pathway involvement of
4-Bromophenyl acetate itself, a diagrammatic representation of a signaling pathway is not
currently feasible. The primary utility of this compound for drug development professionals lies
in its role as a precursor or building block in the synthesis of potentially bioactive molecules.

The logical workflow for its utilization in a research and development context is outlined below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.biosynth.com/p/FB19291/1878-68-8-4-bromophenylacetic-acid
https://pubmed.ncbi.nlm.nih.gov/23649517/
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromophenyl Acetate
(Starting Material)
Chemical Modification
(e.g., Hydrolysis, Substitution)
Synthesis of Novel
Derivatives
Biological Activity
Screening

Lead Compound
Identification

E_ead OptimizatiorD
Greclinical Developmena

Click to download full resolution via product page

Caption: R&D workflow utilizing 4-Bromophenyl acetate.

Conclusion

4-Bromophenyl acetate is a readily synthesizable compound with well-defined physical
properties. Its primary value to the scientific community, particularly in drug development, is as
a chemical intermediate for the synthesis of more complex molecules. While its own biological
activity is not well-characterized, the broader class of brominated phenyl compounds continues
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to be a source of interest for the discovery of new therapeutic agents. Further research into the
direct biological effects of 4-Bromophenyl acetate and its derivatives could unveil novel
applications. Researchers are encouraged to perform comprehensive spectral analysis to
ensure the purity and identity of this compound in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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